Cas no 126-18-1 (Smilagenin)

Smilagenin (SMI) is a small molecule steroidal saponin from Anemarrhena asphodeloides and Pelargonium hortorum, which is widely used in the study of chronic neurodegenerative diseases Conclusion: smilagenin (SMI) can improve the memory of aged rats by increasing the density of muscarinic receptor subtype 1 (M1) - receptor Smilagenin (SMI) attenuates a by stimulating the gene expression of brain-derived neurotrophic factor β (25-35) induced neurodegeneration, which can be used in the study of AD
Smilagenin structure
Smilagenin structure
Smilagenin
126-18-1
C27H44O3
416.63600
144130

Smilagenin Properties

Names and Identifiers

    • Spirostan-3-ol, (3b,5b,25R)-
    • (25R)-Spirostan-3.β.-ol
    • SMILAGENIN
    • SMILAGENIN(RG) PrintBack
    • (25R)-5beta-spirostan-3beta-ol
    • (25R)-SPIROSTAN-3BETA-OL
    • 25R,5BETA-SPIROSTAN-3BETA-OL
    • ESMILAGENIN
    • ISOSARSAPOGENIN
    • ISOSARSAPOGENINE
    • ISOSARSASAPOGENIN
    • Nsc93747
    • (25r)-spirostan-3β-ol
    • (3β,5β,25R)-Spirostan-3-ol
    • +Expand
    • GMBQZIIUCVWOCD-UQHLGXRBSA-N
    • InChI=1S/C27H44O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28H,5-15H2,1-4H3/t16-,17+,18-,19+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
    • C[C@H]1CO[C@]2([C@@H](C)[C@@H]3[C@@]4(C)CC[C@H]5[C@@H](CC[C@@H]6C[C@@H](O)CC[C@@]65C)[C@@H]4C[C@@H]3O2)CC1

Computed Properties

  • 416.32900

Experimental Properties

  • 5.79380
  • 38.69000
  • 1.4700 (estimate)
  • 474.91°C (rough estimate)
  • ~185 °C
  • D25 -69° (c = 0.5 in chloroform)
  • 1.0362 (rough estimate)

Smilagenin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000R4U-5mg
Spirostan-3-ol, (3β,5β,25R)-
126-18-1 98%
5mg
$124.00 2024-07-09
Aaron
AR000RD6-50mg
Spirostan-3-ol, (3β,5β,25R)-
126-18-1 98%
50mg
$60.00
ChemScence
CS-0025639-5mg
Smilagenin
126-18-1 >98.0%
5mg
$80.0 2022-04-28
Chengdu Biopurify Phytochemicals Ltd
BP2191-20mg
Smilagenin
126-18-1 98%
20mg
$160 2023-09-19
eNovation Chemicals LLC
Y1256232-250mg
Spirostan-3-ol, (3ß,5ß,25R)-
126-18-1 98%
250mg
$170 2024-06-08
MedChemExpress
HY-106353-10mM*1mLinDMSO
Smilagenin
126-18-1 ≥98.0%
10mM*1mLinDMSO
¥880 2022-05-18
TargetMol Chemicals
T4954L-200 mg
Smilagenin
126-18-1 98%
200mg
¥ 7,376
TRC
S213500-2.5mg
Smilagenin
126-18-1
2.5mg
$ 145.00 2022-06-03
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M3546-250MG
Smilagenin
126-18-1 >95.0%(HPLC)(qNMR)
250mg
¥1590.00 2024-04-17
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce59546-5mg
Smilagenin
126-18-1 98%
5mg
¥3146.00 2023-09-07

Smilagenin Suppliers

Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier Audited Supplier
(CAS:126-18-1)
HE DAN DAN
15928576055
sales@biopurify.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:126-18-1)
TANG SI LEI
15026964105
2881489226@qq.com

Smilagenin Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:126-18-1)Smilagenin
A1010858
99%/99%/99%
10mg/50mg/100mg
150.0/439.0/690.0